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Introduction
Potassium 2-hydroxy-2-methylsuccinate, also known as potassium citramalate, is the

potassium salt of 2-hydroxy-2-methylsuccinic acid. This organic compound is recognized as an

endogenous metabolite found in a variety of organisms, from microbes to plants.[1][2][3] Its

structural similarity to malic acid, with the addition of a methyl group, places it within the family

of alpha-hydroxy acids. This guide provides a comprehensive overview of the discovery,

isolation from natural sources, and methods for the synthesis of this compound, with a focus on

the technical details relevant to research and development.

Discovery and Natural Occurrence
The parent compound, 2-hydroxy-2-methylsuccinic acid (citramalic acid), was first isolated from

the peel of apples in 1954, establishing its presence in the plant kingdom.[2][4] It has since

been identified in other fruits, such as the pitaya (dragon fruit), and is known to be a metabolite

in various microorganisms, including yeast (e.g., Saccharomyces cerevisiae) and bacteria (e.g.,

Propionibacterium acnes).[1][2][5] In these organisms, it plays a role in metabolic pathways,

including the C5-branched dibasic acid metabolism pathway.[2]
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Isolation from Natural Sources
The isolation of 2-hydroxy-2-methylsuccinate from natural sources typically involves extraction

and chromatographic separation. While a detailed, standardized protocol is not universally

established, the general procedure follows established methods for organic acid extraction

from plant material.

General Experimental Protocol for Isolation from Plant
Material (e.g., Apple Peels)

Sample Preparation: Fresh plant material (e.g., apple peels) is homogenized to a fine pulp.

Extraction: The homogenized sample is extracted with a suitable solvent to isolate the

organic acids. Common methods include:

Solvent Extraction: Using 80% ethanol or a slightly acidic aqueous solution (e.g., 0.2%

metaphosphoric acid) with ultrasonication to aid in cell disruption and extraction.[5]

Ion Exchange Extraction: Employing a strongly acidic cation exchanger mixed with the

sample before water extraction to effectively isolate organic acids, including those present

as salts.

Purification: The crude extract is centrifuged and filtered to remove solid debris. Further

purification can be achieved through solid-phase extraction (SPE) to remove interfering

compounds like pigments and sugars.

Chromatographic Separation: The purified extract is then subjected to high-performance

liquid chromatography (HPLC) for the separation and isolation of 2-hydroxy-2-methylsuccinic

acid. An octadecylsilica (C18) column is often used with a gradient elution of a mobile phase

consisting of acidified water and an organic solvent like acetonitrile.[6]

Salt Formation: To obtain Potassium 2-hydroxy-2-methylsuccinate, the isolated acid is

neutralized with a stoichiometric amount of a potassium base, such as potassium hydroxide,

followed by crystallization or lyophilization.
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Synthesis of Potassium 2-hydroxy-2-
methylsuccinate
Both chemical and biosynthetic methods have been developed for the production of 2-hydroxy-

2-methylsuccinic acid.

Chemical Synthesis
Chemical synthesis provides a route to 2-hydroxy-2-methylsuccinic acid from simple

precursors. One patented method involves the oxidation of 3-methyl-3-buten-1-ol.[7]

Reaction Setup: A mixture of nitric acid and nitrogen dioxide is prepared in a reaction vessel.

Oxidation: 3-methyl-3-buten-1-ol is added to the nitric acid solution at a controlled

temperature (e.g., 50°C).[7]

Isolation of the Acid: After the reaction is complete, the crude 2-hydroxy-2-methylsuccinic

acid is isolated by evaporation of the solvent.[7]

Purification: The crude acid is purified by crystallization from a suitable solvent, such as ethyl

acetate.[7]

Potassium Salt Formation: The purified acid is dissolved in a suitable solvent (e.g., water or

ethanol) and neutralized with a molar equivalent of potassium hydroxide. The resulting

potassium salt can then be isolated by evaporation of the solvent and subsequent

recrystallization. A general method for preparing potassium salts of dicarboxylic acids

involves dissolving the acid and potassium hydroxide in water, followed by the addition of a

less polar solvent like methanol to induce precipitation, and then recrystallization.[3]

Biosynthesis
Metabolic engineering of microorganisms, particularly Escherichia coli, has emerged as a

promising method for the large-scale production of 2-hydroxy-2-methylsuccinic acid. This

approach leverages the enzymatic condensation of pyruvate and acetyl-CoA.

The core of the biosynthetic pathway is the enzyme citramalate synthase (CimA), which

catalyzes the conversion of pyruvate and acetyl-CoA to (R)-citramalate.[8] To enhance the
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production of citramalate, metabolic engineering strategies often involve the knockout of

competing pathways, such as those leading to the formation of citrate and acetate.[9][10]
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Biosynthetic pathway for 2-hydroxy-2-methylsuccinate in engineered E. coli.
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General workflow for microbial production of 2-hydroxy-2-methylsuccinate.
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Property Value

Molecular Formula C₅H₆K₂O₅

Molecular Weight 224.29 g/mol

Appearance White solid

CAS Number 1030365-02-6

Parent Acid (Citramalic Acid)

Molecular Formula C₅H₈O₅

Molecular Weight 148.11 g/mol

Melting Point 107-111 °C

Data sourced from PubChem and other chemical databases.[7][10]

Microbial Production Titers
Engineered
Strain

Carbon
Source

Fermentatio
n Time (h)

Titer (g/L) Yield (g/g) Reference

E. coli

MEC568/pZE

12-cimA

Glycerol 132 > 31 > 0.50 [9]

Engineered

E. coli
Glucose 65 > 80 - [11]

Engineered

E. coli
Glucose 80 110.2 0.4 [12]

Analytical Methods
The quantification of 2-hydroxy-2-methylsuccinic acid in biological samples is typically

performed using HPLC coupled with a UV detector or mass spectrometry (MS).

HPLC Method for Quantification
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Column: A C18 reverse-phase column (e.g., Shim-packVP-ODSC18, 5 µm, 4.6 mm × 150

mm).[5]

Mobile Phase: 0.2% metaphosphoric acid in water.[5]

Flow Rate: 1.0 mL/min.[5]

Detection: UV detector at 210 nm.

Quantification: Based on a standard curve generated from pure 2-hydroxy-2-methylsuccinic

acid.

Biological Significance and Applications
As an endogenous metabolite, 2-hydroxy-2-methylsuccinate is involved in cellular metabolism.

Its presence in urine can be an indicator of yeast or anaerobic bacteria overgrowth in the gut.

[1] In industrial biotechnology, it is a valuable platform chemical. It can be converted to

methacrylic acid, a precursor for the production of polymers like polymethyl methacrylate

(Plexiglas).[6][11]

Conclusion
Potassium 2-hydroxy-2-methylsuccinate, a naturally occurring organic salt, has garnered

interest due to its role in metabolism and its potential as a bio-based chemical precursor. While

its initial discovery was through isolation from natural sources, modern biosynthetic methods

using metabolically engineered microorganisms offer a promising route for its large-scale

production. The detailed understanding of its synthesis and biological pathways provides a

solid foundation for further research and development in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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